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Compound of Interest

Compound Name: 2-Fluoro-3-hydroxypyridine

Cat. No.: B122602

Introduction

2-Fluoro-3-hydroxypyridine is a valuable heterocyclic building block in organic synthesis,
particularly for the development of novel pharmaceuticals and agrochemicals.[1][2] Its unique
substitution pattern, featuring both a fluorine atom and a hydroxyl group on the pyridine ring,
offers multiple avenues for functionalization and derivatization. The presence of the fluorine
atom can significantly influence the physicochemical properties of resulting molecules, such as
metabolic stability, binding affinity, and lipophilicity, making it a desirable feature in drug design.
[2] The hydroxyl group provides a convenient handle for various chemical transformations,
including O-alkylation, O-arylation, and can direct ortho-metalation. This document provides
detailed application notes and experimental protocols for the use of 2-fluoro-3-
hydroxypyridine in organic synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 2-fluoro-3-hydroxypyridine is presented
in the table below.
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Property Value

CAS Number 174669-74-0

Molecular Formula CsH4aFNO

Molecular Weight 113.09 g/mol

Appearance White to light yellow crystalline solid
Melting Point 131-133 °C

Boiling Point 306.7 °C at 760 mmHg

Solubility Soluble in DMSO and Methanol

Synthesis of 2-Fluoro-3-hydroxypyridine

A common and economically viable synthesis of 2-fluoro-3-hydroxypyridine starts from 2-
chloro-3-nitropyridine.[1] The synthetic pathway involves three key steps: fluorination, reduction
of the nitro group, and diazotization followed by hydrolysis.
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Synthesis Pathway

Diazotization & Hydrolysis
(1. NaNO2, H2S04, 0-5 °C
2. H20, heat)

Reduction
(e.9., Fe, NH4CI, EtOH/H20)

e.g., KF, 140-150 °C, DMSO)

2-Chloro-3-nitropyridine 2-Fluoro-3-nitropyridine 3-Amino-2-fluoropyridine 2-Fluoro-3-hydroxypyridine

Cross-Coupling Strategy

2-Fluoro-3-hydroxypyridine

Protection
(e.g., MOMCI, BnBr)

Protected Pyridine

Halagenation or Borylation

Functionalized Pyridine

Suzuki, Sonogashira, etc.

Cross-Coupled Product

Deprotection

Final Product
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Directed ortho-Metalation

n-BulLi or LDA, THF, -78 °C Electrophile (E+)
2-Fluoro-3-(OR)pyridine 1 4-Lithio-2-fluoro-3-(OR)pyridine 4-E-2-fluoro-3-(OR)pyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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